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Cat. No.: B1299233
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(3-(2-
Chlorophenoxy)propyl)piperazine, a substituted piperazine derivative. While specific
research on this particular molecule is limited in publicly available literature, this document
synthesizes foundational knowledge from closely related analogs, particularly
chlorophenylpiperazines, to offer insights into its potential chemical properties, synthesis, and
pharmacological profile. This guide serves as a foundational resource for researchers and drug
development professionals interested in this class of compounds, providing both established
data for the specific molecule and informed scientific postulations based on the broader family
of piperazine derivatives.

Introduction and Chemical Identity

1-(3-(2-Chlorophenoxy)propyl)piperazine is a chemical entity belonging to the larger class of
piperazine derivatives. Compounds in this family are characterized by a piperazine ring, a Six-
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membered heterocycle containing two nitrogen atoms at opposite positions. The specific
substitutions on the piperazine scaffold are crucial in determining the compound's chemical and
biological properties.

CAS Number: 20383-86-2[1]
Molecular Formula: C13H19CIN20[1]

Formula Weight: 254.76 g/mol [1]

Chemical Structure:

The structure of 1-(3-(2-Chlorophenoxy)propyl)piperazine consists of a piperazine ring linked
via a propyl chain to a 2-chlorophenoxy group.

Structure Diagram:
Caption: Chemical structure of 1-(3-(2-Chlorophenoxy)propyl)piperazine.

Synthesis and Characterization

While specific synthesis protocols for 1-(3-(2-Chlorophenoxy)propyl)piperazine are not
readily available in the surveyed literature, its structure suggests a likely synthetic route
analogous to that of other N-substituted piperazines.

Postulated Synthesis Workflow:

A probable synthetic pathway would involve the N-alkylation of piperazine with a suitable 3-(2-
chlorophenoxy)propyl halide.

Hypothetical Reaction Scheme:

Piperazine

E—(S-halopropyl)-z-chIorobenzen9

1-(3-(2-Chlorophenoxy)propyl)piperazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.20383-86-2 CAS MSDS (1-[3-(2-CHLORO-PHENOXY)-PROPYL]-PIPERAZINE) Melting
Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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